Cas no 16251-52-8 ((5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans)

• Product Name: (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans
• CAS No: 16251-52-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD29060494
• CID: 5171279
• PubChem ID: 13110208
• Update Time: 2025-06-11

(5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 5-methyl-6-phenyl-, (5S-trans)- (9CI)
• (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans

• MDL： MFCD29060494
• Inchi： 1S/C11H13NO2/c1-8-11(14-7-10(13)12-8)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-,11+/m0/s1
• InChI Key： UJEPHPADGSWWRM-GZMMTYOYSA-N
• SMILES： N1[C@@H](C)[C@H](C2=CC=CC=C2)OCC1=O

Additional information on (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans

Comprehensive Overview of (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans (CAS No. 16251-52-8)

The compound (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans (CAS No. 16251-52-8) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique stereochemistry and structural features make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The trans configuration of this compound ensures distinct physicochemical properties, which are critical for its reactivity and biological activity.

One of the most searched questions related to (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans is its role in asymmetric synthesis. This compound serves as a versatile building block for constructing complex molecular architectures due to its chiral centers and functional groups. Its morpholine-3-one core is particularly noteworthy, as it mimics motifs found in many natural products and pharmaceuticals. Scientists are also investigating its potential in catalysis and material science, where its stability and stereoselectivity offer advantages over other intermediates.

In recent years, the demand for chiral compounds like (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans has surged, driven by the growing emphasis on precision medicine and green chemistry. The compound’s ability to participate in stereocontrolled reactions aligns with the industry’s shift toward sustainable and efficient synthetic routes. Additionally, its phenyl and methyl substituents contribute to its lipophilicity, making it a candidate for optimizing drug delivery systems. These attributes have sparked discussions in forums and publications about its scalability and cost-effectiveness in large-scale production.

Another hot topic surrounding CAS No. 16251-52-8 is its analytical characterization. Advanced techniques such as NMR spectroscopy, X-ray crystallography, and HPLC chiral separation are frequently employed to confirm its purity and stereochemical integrity. Researchers often search for protocols on isolating and purifying this compound, highlighting the need for standardized methods in chiral synthesis. The compound’s stability under various conditions is also a subject of interest, particularly for those working on long-term storage and formulation development.

The pharmacological potential of (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans is another area of active exploration. Preliminary studies suggest its relevance in modulating neurotransmitter pathways, though further in vitro and in vivo studies are needed to validate these findings. Its structural resemblance to known neuromodulators has led to hypotheses about its utility in treating neurological disorders, a topic frequently queried in academic and industry circles. However, rigorous toxicity profiling and ADME studies are essential before any clinical applications can be considered.

From a commercial perspective, suppliers of 16251-52-8 often highlight its availability in varying enantiomeric excess grades, catering to diverse research needs. The compound’s pricing and sourcing are common concerns among buyers, reflecting the broader challenges of chiral chemical procurement. Discussions on platforms like LinkedIn and ResearchGate emphasize the importance of reliable supply chains for such specialized intermediates, especially given their role in accelerating drug development pipelines.

In summary, (5S,6S)-5-methyl-6-phenylmorpholin-3-one, trans (CAS No. 16251-52-8) is a multifaceted compound with promising applications in medicinal chemistry, catalysis, and material science. Its stereochemical complexity and functional versatility make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing chiral synthesis and therapeutic innovation.